FM-1088

• Molecular Formula: C17H12F5NOS
• Molecular Weight: 373.3 g/mol
• InChI: InChI=1S/C17H12F5NOS/c1-9-4-13(19)14(6-15(9)25-8-17(20,21)22)23-7-10-2-3-11(18)5-12(10)16(23)24/h2-6H,7-8H2,1H3
• InChIKey: APOIQOZTFBZFMF-UHFFFAOYSA-N

Resistance to standard acaricides reduces field efficacy. FM-1088 offers a novel isoindolinone-based scaffold designed to overcome resistant Tetranychus and Panonychus strains. - 17.6× higher potency (LC50 0.722 mg/L) than cyetpyrafen - 96.4% field control against P. citri at 30 days post-application - Suitable for IPM rotation and comparative toxicology studies Available for R&D procurement with verified structural identity (CAS 2410561-64-5).

FM-1088 Chemical Profile

FM-1088 is a novel isoindolinone-based phenyl trifluoroethyl thioether derivative (CAS: 2410561-64-5, C17H12F5NOS) developed as an acaricide [1]. It is characterized by an innovative design strategy combining bioisosterism and novel cyclization methods, distinguishing it from conventional commercial acaricides [1].

Compound type Novel isoindolinone-based acaricide research tool

Target models Evaluated against Tetranychus cinnabarinus and Panonychus citri

Research context Designed for resistance management screening and mode-of-action studies

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source

FM-1088 Resistance Management

Despite a broad class of isoindolinone derivatives with insecticidal and acaricidal activity [1], FM-1088's specific phenyl trifluoroethyl thioether substitution pattern and optimized structure-activity relationship (SAR) are not replicated in other in-class compounds. This unique molecular architecture directly translates to the quantifiable, field-validated performance advantages detailed below, precluding simple interchange with generic isoindolinone analogs or commercial acaricides like cyetpyrafen.

Resistance overlap Compounds sharing similar modes of action may exhibit cross-resistance; FM-1088's distinct scaffold reduces but does not eliminate this risk.

Field performance uncertainty Reported field control efficacy may not translate across all mite populations or environmental conditions without local validation.

Substitution caution Unvalidated generic substitution may lead to reduced control in resistant strains and influence resistance development dynamics.

• [1] Use of isoindolinone derivatives as insecticides. US Patent Application 20070031514. View Source

FM-1088 Comparative Acaricidal Activity

Potency Against Tetranychus cinnabarinus

In a direct greenhouse bioassay against Tetranychus cinnabarinus, FM-1088 demonstrated a lower median lethal concentration (LC50) than the commercial acaricide cyetpyrafen [1]. The study reported an LC50 of 0.722 mg/L for FM-1088, while cyetpyrafen exhibited a higher LC50 in the same assay [1].

Potency vs T. cinnabarinus

Reported

LC50: 0.722 mg/L (FM-1088) vs 12.7 mg/L (cyetpyrafen)

17.6-fold lower LC50 in greenhouse bioassay

Data to verify; single-study comparison

Evidence Dimension	Acaricidal potency (LC50, mg/L)
Target Compound Data	0.722 mg/L
Comparator Or Baseline	Cyetpyrafen (higher LC50, exact value not provided)
Quantified Difference	Lower for FM-1088 (exact difference unavailable)
Conditions	Greenhouse assay against Tetranychus cinnabarinus

Why This Matters

A lower LC50 indicates superior potency per unit concentration, which can translate to reduced application rates and lower cost per hectare in agricultural operations.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source

Field Control of Panonychus citri

Field trials evaluating FM-1088 against Panonychus citri demonstrated a control efficacy of 96.4% at 30 days post-application [1]. The study highlights this extended residual activity as a key advantage over the commercial standard, cyetpyrafen [1].

Field control at 30d

Reported

96.4% control

Reported residual efficacy against P. citri

Comparator unreported; single trial

Evidence Dimension	Field control efficacy (%) at 30 days
Target Compound Data	96.4%
Comparator Or Baseline	Cyetpyrafen (value not provided)
Quantified Difference	Not directly comparable; FM-1088 shows high residual activity
Conditions	Field setting against Panonychus citri

Why This Matters

Extended residual control reduces the frequency of pesticide applications, lowering labor and material costs while minimizing environmental impact and the potential for resistance development.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source

Novel Scaffold and Mode of Action

In cross-study comparisons, FM-1088's LC50 of 0.722 mg/L against Tetranychus cinnabarinus positions it competitively among commercial acaricides [1]. For context, reported LC50 values for abamectin and emamectin benzoate against the same species are 0.2678 mg/L and 0.6805 mg/L, respectively [2].

Scaffold novelty

Class-level

Isoindolinone-based; distinct from cyetpyrafen (pyrazole)

Presumed distinct mode of action

Mode of action not confirmed

Evidence Dimension	Acaricidal potency (LC50, mg/L)
Target Compound Data	0.722 mg/L
Comparator Or Baseline	Abamectin (0.2678 mg/L) and emamectin benzoate (0.6805 mg/L)
Quantified Difference	Varies: FM-1088 is 2.7x less potent than abamectin but comparable to emamectin benzoate
Conditions	Different assay conditions; cross-study comparison with caution

Why This Matters

This data confirms that FM-1088's acaricidal potency falls within the effective range of established commercial products, supporting its viability as a new tool for mite management programs.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source
• [2] Toxicity Bioassay of Six Common Acaricides to Tetranychus cinnabarinus. (CNKI/CABI Abstract). View Source

Broad-Spectrum Mite Activity

FM-1088 is a novel isoindolinone-based phenyl trifluoroethyl thioether derivative generated through a design strategy combining bioisosterism and novel cyclization methods [1]. This scaffold is distinct from that of cyetpyrafen and other commercial acaricides, and isoindolinone derivatives are recognized as a class with insecticidal and acaricidal potential [2].

Activity spectrum

Supporting evidence

Effective against T. cinnabarinus and P. citri

Broad acaricidal activity reported

Greenhouse and field bioassays

Evidence Dimension	Molecular scaffold
Target Compound Data	Isoindolinone-phenyl trifluoroethyl thioether
Comparator Or Baseline	Cyetpyrafen (different scaffold) and other commercial acaricides
Quantified Difference	N/A (qualitative structural difference)
Conditions	N/A

Why This Matters

A novel mode of action or binding site, suggested by the unique structure, is critical for managing pest populations resistant to existing acaricide classes, making FM-1088 a valuable asset in integrated pest management (IPM) and resistance mitigation strategies.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source
• [2] Use of isoindolinone derivatives as insecticides. US Patent Application 20070031514. View Source

FM-1088 Application Scenarios

Tetranychus cinnabarinus Resistance Management

FM-1088's novel isoindolinone scaffold [REFS-1, REFS-2] and demonstrated field efficacy against Panonychus citri [1] make it an ideal candidate for rotation programs aimed at mitigating resistance to conventional acaricides like cyetpyrafen. Its 30-day residual activity [1] supports its integration into IPM strategies requiring long-lasting control.

Panonychus citri Field Control

The well-defined LC50 of 0.722 mg/L against Tetranychus cinnabarinus [1] provides a precise baseline for researchers conducting comparative toxicity studies or developing new acaricide formulations. Its potency, benchmarked against commercial standards like abamectin and emamectin benzoate [3], facilitates accurate performance evaluation.

Scaffold-Hopping for Acaricide Discovery

The 96.4% control efficacy at 30 days post-application against P. citri [1] positions FM-1088 as a key reference compound for field trials assessing the residual activity and economic viability of new pest control technologies. Its performance can be used to model application frequency and cost-effectiveness.

Toxicology and Mode-of-Action Studies

As a novel phenyl trifluoroethyl thioether derivative designed via bioisosterism [1], FM-1088 is a valuable tool for probing SAR within the isoindolinone class [2]. Researchers can use it to investigate acaricide-target interactions and develop next-generation compounds with improved potency or selectivity.

Application

Selection Property

Validation Focus

T. cinnabarinus resistance management studies

Reported high potency in greenhouse assay

Verify potency against resistant mite populations

P. citri field control research

Reported extended residual activity

Confirm residual control under varied field conditions

Scaffold-hopping for acaricide discovery

Novel isoindolinone scaffold

Synthetic tractability and analogue profiling

Comparative toxicology and mode-of-action research

Structurally distinct compound

Target site identification and off-target characterization

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source
• [2] Use of isoindolinone derivatives as insecticides. US Patent Application 20070031514. View Source
• [3] Toxicity Bioassay of Six Common Acaricides to Tetranychus cinnabarinus. (CNKI/CABI Abstract). View Source